Cas no 103304-36-5 (Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-)
Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-, is a halogenated cyclopropane derivative characterized by its highly substituted cyclopropane ring structure. The presence of four methyl groups at the 2,2,3,3-positions enhances steric hindrance, influencing reactivity and stability. The chloro substituent at the 1-position introduces electrophilic character, making it a versatile intermediate in organic synthesis, particularly for constructing complex cyclic frameworks. Its rigid, strained ring system can impart unique conformational properties to derived compounds. This compound is valuable in pharmaceutical and agrochemical research, where sterically hindered cyclopropanes are often employed to modulate bioactivity or metabolic stability. Proper handling is required due to potential reactivity arising from the strained ring and halogen functionality.
103304-36-5 structure
Product Name:Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-
CAS No:103304-36-5
MF:C8H13ClO2
MW:176.640621900558
CID:1136763
PubChem ID:13674404
Update Time:2025-10-14
Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Chemical and Physical Properties
Names and Identifiers
-
- Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl-
- 103304-36-5
- CHEMBL460193
- HS-8034
- 1-Chloro-2,2,3,3-tetramethylcyclopropane-1-carboxylic acid
- SCHEMBL3341677
-
- Inchi： 1S/C8H13ClO2/c1-6(2)7(3,4)8(6,9)5(10)11/h1-4H3,(H,10,11)
- InChI Key： PBWFVFFMRVBKGU-UHFFFAOYSA-N
- SMILES： ClC1(C(=O)O)C(C)(C)C1(C)C
Computed Properties
- Exact Mass: 176.06049
- Monoisotopic Mass: 176.0604073g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 1
- Complexity: 204
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.4
- Topological Polar Surface Area: 37.3Ų
Experimental Properties
- PSA: 37.3
Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-658855-1.0g |
1-chloro-2,2,3,3-tetramethylcyclopropane-1-carboxylic acid |
103304-36-5 | 1.0g |
$0.0 | 2023-03-11 |
Cyclopropanecarboxylic acid, 1-chloro-2,2,3,3-tetramethyl- Related Literature
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Cheng Fang,Jinjian Wu,Zahra Sobhani,Md. Al Amin,Youhong Tang Anal. Methods, 2019,11, 163-170
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Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Xiaofeng Lin RSC Adv., 2016,6, 9002-9006
Related Categories
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids
- Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Cyclopropanecarboxylic acids and derivatives Cyclopropanecarboxylic acids
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